Cas no 1807259-45-5 (2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile)
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its pyridine core, substituted with chloro and fluoro groups, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The acetonitrile moiety provides a functional handle for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic properties and stability under various reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial applications. Its structural features make it a key intermediate for targeted drug discovery and specialty chemical synthesis.
1807259-45-5 structure
Product Name:2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile
CAS No:1807259-45-5
MF:C7H4ClFN2
MW:170.5714635849
CID:4902612
Update Time:2025-06-09
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-3-fluoropyridine-5-acetonitrile
- 2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile
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- Inchi： 1S/C7H4ClFN2/c8-7-5(1-2-10)3-11-4-6(7)9/h3-4H,1H2
- InChI Key： WUUMVRSAZRHLCC-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1CC#N)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 1.2
- Topological Polar Surface Area: 36.7
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010417-250mg |
4-Chloro-3-fluoropyridine-5-acetonitrile |
1807259-45-5 | 95% | 250mg |
$960.40 | 2022-03-31 | |
| Alichem | A029010417-1g |
4-Chloro-3-fluoropyridine-5-acetonitrile |
1807259-45-5 | 95% | 1g |
$2,895.00 | 2022-03-31 |
2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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